Cas no 1204297-91-5 (5-(1-METHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE)

• Product Name: 5-(1-METHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE
• CAS No: 1204297-91-5
• MF: C₆H₇N₅O
• MW: 165.152679681778
• MDL: MFCD16631831
• CID: 4471376
• PubChem ID: 45496638
• Update Time: 2025-10-23

5-(1-METHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 5-(1-METHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE
• 5-(1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-amine
• AKOS006334213
• F2158-0855
• 1204297-91-5
• EN300-236876
• DTXSID10670536

• MDL： MFCD16631831
• Inchi： 1S/C6H7N5O/c1-11-3-2-4(10-11)5-8-9-6(7)12-5/h2-3H,1H3,(H2,7,9)
• InChI Key： VQNCBUKNTQAFCO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CN(C)N=2)=NN=C1N

Computed Properties

• Exact Mass: 165.06505986Da
• Monoisotopic Mass: 165.06505986Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 82.8Ų

Additional information on 5-(1-METHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE

5-(1-METHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE: A Comprehensive Overview

The compound with CAS No. 1204297-91-5, known as 5-(1-METHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring and an oxadiazole ring, both of which are heterocyclic aromatic systems. The presence of a methyl group on the pyrazole ring adds to its structural complexity and functional diversity.

Recent studies have highlighted the potential of 5-(1-METHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE in various applications. For instance, researchers have explored its role as a bioisostere in drug design, where it can serve as a replacement for other functional groups while maintaining or enhancing biological activity. This property makes it a valuable tool in the development of novel therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole derivative. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process. These methods not only enhance yield but also improve the purity of the final product, making it suitable for high-throughput screening in pharmaceutical research.

In terms of biological activity, 5-(1-METHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE has shown promising results in preclinical studies. It exhibits potent antiproliferative activity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, it has demonstrated anti-inflammatory properties, which could be harnessed in the treatment of chronic inflammatory diseases.

One of the most exciting developments involving this compound is its use in the design of small-molecule inhibitors targeting key enzymes involved in disease pathways. For example, recent research has focused on its ability to inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. This opens up new avenues for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

The structural versatility of 5-(1-METHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE also makes it a valuable building block in medicinal chemistry. Its ability to form hydrogen bonds and participate in π–π interactions enables it to interact with a wide range of biological targets. This has led to its use in designing molecules with enhanced bioavailability and target specificity.

Moreover, this compound has been investigated for its potential in radiopharmaceuticals, where it can serve as a carrier for radioactive isotopes used in diagnostic imaging. Its stability under physiological conditions and ability to localize selectively within target tissues make it an attractive candidate for this application.

In conclusion, 5-(1-METHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE (CAS No. 1204297-91-5) is a versatile compound with a wide range of applications in drug discovery and materials science. Its unique structure and functional groups provide ample opportunities for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern medicine.